Cas no 832739-70-5 (2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine)

• Product Name: 2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine
• CAS No: 832739-70-5
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• MDL: MFCD04969259
• CID: 3059172
• PubChem ID: 135600434
• Update Time: 2025-04-21

2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• HIB73970
• 2-Methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5- a ]pyrimidine
• BBL038969
• 2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo(1,5-a)pyrimidine
• CS-0244363
• AKOS016345018
• Z235344901
• 981-162-8
• MFCD04969259
• EN300-27636
• AKOS000117989
• SCHEMBL23375460
• 2-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• STK312797
• 2-Methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine
• 832739-70-5
• 2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine

• MDL： MFCD04969259
• Inchi： 1S/C8H10F3N3/c1-5-4-7-12-3-2-6(8(9,10)11)14(7)13-5/h4,6,12H,2-3H2,1H3
• InChI Key： TXOWANFTXFFOJK-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=CC(C)=NN12)(F)F

Computed Properties

• Exact Mass: 205.08268182Da
• Monoisotopic Mass: 205.08268182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.9Ų

2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines